Cas no 1306085-18-6 (2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole)

• Product Name: 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole
• CAS No: 1306085-18-6
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 4816308
• Update Time: 2026-02-27

2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole

• Inchi： 1S/C13H12N2O3/c1-16-11-6-8-9(7-12(11)17-2)15-13(14-8)10-4-3-5-18-10/h3-7H,1-2H3,(H,14,15)
• InChI Key： BKLORPBSWAIQFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)NC(C1=CC=CO1)=N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 2.2
• Topological Polar Surface Area: 60.3

Additional information on 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole

Recent Advances in the Study of 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole (CAS: 1306085-18-6): A Promising Scaffold in Medicinal Chemistry

The compound 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole (CAS: 1306085-18-6) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and mechanistic insights.

Recent studies have demonstrated that 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole exhibits notable inhibitory effects against a range of biological targets, including kinases and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent activity against cyclin-dependent kinases (CDKs), suggesting its potential as an anti-cancer agent. The compound's unique structural features, such as the furan and dimethoxybenzimidazole moieties, contribute to its binding affinity and selectivity.

In addition to its anti-cancer properties, this compound has shown promise in modulating oxidative stress and inflammation. A preclinical study conducted by researchers at the University of Cambridge revealed its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, positioning it as a candidate for treating neurodegenerative and cardiovascular diseases. The study also elucidated the compound's mechanism of action, involving the activation of the Nrf2-ARE pathway.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole. A novel one-pot synthesis method, developed by a team at MIT, has significantly reduced reaction times and improved scalability, as detailed in a 2024 Organic Letters publication. This methodological innovation is expected to facilitate further pharmacological evaluations and clinical translation.

Despite these promising developments, challenges remain, particularly in addressing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like characteristics while retaining its biological efficacy. Collaborative efforts between academia and industry are crucial to advancing this compound toward clinical trials.

In conclusion, 2-(Furan-2-yl)-5,6-dimethoxy-1H-benzo[d]imidazole represents a compelling scaffold in medicinal chemistry, with diverse therapeutic potentials. Continued exploration of its biological targets and optimization of its chemical properties will be pivotal in unlocking its full clinical value. This briefing underscores the importance of interdisciplinary research in translating this compound from bench to bedside.